3-(2-chlorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H13ClN4OS
• Molecular Weight: 368.8 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H13ClN4OS/c1-24-15-9-5-2-6-12(15)10-11-16-22-23-17(20-21-18(23)25-16)13-7-3-4-8-14(13)19/h2-11H,1H3/b11-10+
• InChI Key: FCQGXCJSILWCFR-ZHACJKMWSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C2=NN3C(=NN=C3S2)C4=CC=CC=C4Cl
• SMILES: COC1=CC=CC=C1C=CC2=NN3C(=NN=C3S2)C4=CC=CC=C4Cl

Description

3-(2-chlorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound belongs to the family of triazolothiadiazoles and has been studied extensively for its biological and pharmacological properties. In

Mechanism of Action

The mechanism of action of 3-(2-chlorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the inhibition of various enzymes and proteins that are involved in the progression of diseases. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the inflammation process. It has also been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, which is a programmed cell death process. It has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the treatment of infectious diseases. Additionally, the compound has been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2-chlorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and selectivity. The compound has been shown to have a high affinity for its target enzymes and proteins, making it a potent inhibitor. However, one of the limitations of using the compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-(2-chlorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the directions is to explore its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential as a therapeutic agent for autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Additionally, the compound can be further optimized to improve its solubility and pharmacokinetic properties, making it a more effective drug candidate.

Synthesis Methods

The synthesis of 3-(2-chlorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-chlorobenzaldehyde and 2-methoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid and glacial acetic acid. The resulting product is then treated with acetic anhydride and triethylamine to yield the final compound. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

3-(2-chlorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied extensively for its potential applications in various fields of scientific research. The compound has shown promising results in the treatment of cancer, infectious diseases, and neurological disorders. It has also been studied for its anti-inflammatory and antioxidant properties.